Cas no 1281557-09-2 (Ethyl 2-(3-methoxybenzoyl)butanoate)

• Product Name: Ethyl 2-(3-methoxybenzoyl)butanoate
• CAS No: 1281557-09-2
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 5054507
• PubChem ID: 61685602
• Update Time: 2025-05-21

Ethyl 2-(3-methoxybenzoyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-methoxybenzoyl)butanoate
• NE42285
• Z1532542555
• Ethyl 2-(3-methoxybenzoyl)butanoate

• Inchi： 1S/C14H18O4/c1-4-12(14(16)18-5-2)13(15)10-7-6-8-11(9-10)17-3/h6-9,12H,4-5H2,1-3H3
• InChI Key： AHACBSHOBOWKJW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C1C=CC=C(C=1)OC)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(3-methoxybenzoyl)butanoate

Ethyl 2-(3-methoxybenzoyl)butanoate: A Comprehensive Overview

Ethyl 2-(3-methoxybenzoyl)butanoate, also known by its CAS number 1281557-09-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a butanoate backbone with a substituted benzoyl group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of Ethyl 2-(3-methoxybenzoyl)butanoate in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the creation of complex molecules with therapeutic potential. For instance, its ability to undergo various condensation reactions has been leveraged to develop novel anti-inflammatory agents. The CAS No. 1281557-09-2 identifier is often referenced in scientific literature when discussing this compound's role in such syntheses.

The structural features of Ethyl 2-(3-methoxybenzoyl)butanoate are particularly noteworthy. The presence of the methoxy group on the benzene ring introduces electronic effects that influence the compound's reactivity and stability. This makes it an ideal candidate for exploring regioselective reactions, where precise control over the site of chemical transformation is crucial. Moreover, the ester functionality at the terminal position of the butanoate chain facilitates further functionalization, enabling researchers to tailor the molecule's properties for specific applications.

From a synthetic perspective, Ethyl 2-(3-methoxybenzoyl)butanoate can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic acyl substitution. These methods allow for the controlled introduction of substituents onto the benzene ring or the butanoate chain, respectively. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, making them more amenable to large-scale production.

In terms of applications, Ethyl 2-(3-methoxybenzoyl)butanoate has shown promise in the development of chiral auxiliaries and enantioselective catalysts. Its chiral centers can be exploited to induce asymmetry in otherwise symmetric molecules, a property that is highly valuable in asymmetric synthesis. Additionally, its use as a ligand in metal-catalyzed reactions has been explored, with encouraging results reported in cross-coupling reactions.

Looking ahead, ongoing research into Ethyl 2-(3-methoxybenzoyl)butanoate continues to uncover new avenues for its utilization. Its role as a bioisostere in drug design is particularly intriguing, as it offers a means to modulate pharmacokinetic properties without significantly altering bioactivity. Furthermore, its potential as a component in polymerizable materials is being investigated, with preliminary findings suggesting applications in advanced materials science.

In conclusion, Ethyl 2-(3-methoxybenzoyl)butanoate (CAS No. 1281557-09-2) stands out as a versatile and multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and pharmacology.